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Compound of Interest

Compound Name:
rac 1-Palmitoyl-2-

chloropropanediol

Cat. No.: B15546445 Get Quote

Technical Support Center: rac 1-Palmitoyl-2-
chloropropanediol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of rac 1-Palmitoyl-2-
chloropropanediol.

Frequently Asked Questions (FAQs)
Q1: What is rac 1-Palmitoyl-2-chloropropanediol?

A1: rac 1-Palmitoyl-2-chloropropanediol is a monoacylglycerol of palmitic acid with a

chloride group at the sn-2 position.[1] Its chemical formula is C19H37ClO3.[1][2] The presence

of a hydroxyl group allows for further derivatization, and the chlorine atom can act as a leaving

group in substitution reactions.[1] This product is intended for research use only and is not for

human or veterinary diagnostic or therapeutic use.[3][4]

Q2: What are the primary hazards associated with rac 1-Palmitoyl-2-chloropropanediol?

A2: According to the available safety data sheets, the substance is not classified as hazardous

according to the Globally Harmonized System (GHS).[3] However, some suppliers recommend
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caution, stating that it may cause skin irritation, serious eye irritation, and respiratory irritation.

[2] It is crucial to handle the substance with care in a laboratory setting.

Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: Standard laboratory PPE is required. This includes:

Eye Protection: Safety glasses or goggles.[2]

Hand Protection: Impermeable and resistant gloves.[2][3] The selection of suitable glove

material should be based on penetration times, rates of diffusion, and degradation.[3]

Body Protection: A lab coat or other protective clothing.[2]

Respiratory Protection: Use in a well-ventilated area or under a fume hood.[2] If vapors or

aerosols are generated, respiratory protection may be required.

Q4: How should I properly store rac 1-Palmitoyl-2-chloropropanediol?

A4: The recommended storage condition is -20°C in a tightly closed container.[1][4] It should be

stored in a well-ventilated place.[2] While it may be shipped at ambient temperature, long-term

storage should be at the recommended temperature to ensure stability.[1][4]

Q5: What should I do in case of accidental exposure?

A5:

After inhalation: Move the person to fresh air. If they feel unwell or have complaints, consult

a doctor.[2][3]

After skin contact: Wash the affected area with plenty of soap and water.[2] If skin irritation

occurs, seek medical advice.[2] Contaminated clothing should be removed and washed

before reuse.[2]

After eye contact: Rinse the eyes cautiously with water for several minutes.[2] If contact

lenses are present, remove them if it is easy to do so and continue rinsing.[2] If eye irritation

persists, get medical attention.[2]
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After swallowing: Rinse the mouth with water. Do NOT induce vomiting.[2] If symptoms

persist, consult a doctor.[2][3]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Compound appears degraded

or discolored

Improper storage (e.g.,

exposure to light, moisture, or

incorrect temperature).

Verify storage conditions. The

recommended storage is at

-20°C in a tightly closed

container.[1][4] Do not use if

you suspect degradation.

Inconsistent experimental

results

Impurity of the compound or

improper handling leading to

contamination.

Ensure you are using a high-

purity grade of the compound.

Handle the substance using

appropriate PPE and in a

clean environment to prevent

contamination.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Information on suitable

solvents is limited in the

provided search results. It is

recommended to consult

scientific literature for similar

compounds or perform small-

scale solubility tests with

common laboratory solvents.

Quantitative Data Summary
Property Value Source

CAS Number 63326-63-6 [1][5]

Molecular Formula C19H37ClO3 [1][2][5]

Molecular Weight ~349 g/mol [1]

Storage Temperature -20°C [1][4]
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Experimental Protocols
Detailed experimental protocols for specific applications of rac 1-Palmitoyl-2-
chloropropanediol were not available in the initial search results. Researchers should refer to

relevant scientific literature for methodologies related to their specific area of investigation. The

handling and safety precautions outlined in this guide should be applied to any experimental

workflow.

Visualizations
Logical Workflow for Safe Handling
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Safe Handling Workflow for rac 1-Palmitoyl-2-chloropropanediol

Preparation

Handling

Storage Waste Disposal

Consult Safety Data Sheet (SDS)

Wear appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Ensure proper ventilation
(Fume Hood)

Weigh and handle compound
in a designated area

Proceed with experiment

Avoid generating dust or aerosols

Close container tightly after use

Store at -20°C

After use

Dispose of contents and container
to an approved waste disposal plant

Dispose waste

Keep in a dry, well-ventilated place

Click to download full resolution via product page

Caption: Workflow for safe handling of rac 1-Palmitoyl-2-chloropropanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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